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Compound of Interest

Compound Name: Dibromoacetic Acid

Cat. No.: B109426 Get Quote

An in-depth analysis of the carcinogenicity of dibromoacetic acid (DBA) in animal models

reveals it to be a multi-organ carcinogen, with significant findings in both rats and mice. This

technical guide synthesizes data from key toxicological studies, outlines experimental

methodologies, and illustrates the proposed mechanisms of action.

Experimental Protocols
The primary data on the carcinogenicity of dibromoacetic acid comes from 2-year bioassays

conducted by the National Toxicology Program (NTP).[1][2]

1. Animal Models and Husbandry:

Species/Strain: Male and female F344/N rats and B6C3F1 mice were used.[2][3]

Group Size: Studies typically involved groups of 50 male and 50 female animals for each

dose level, including controls.[3][4]

Housing: Animals were housed under standard laboratory conditions with controlled

temperature, humidity, and a 12-hour light/dark cycle.

Diet: All animals had access to standard laboratory feed and drinking water ad libitum.

2. Administration of Dibromoacetic Acid:
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Route of Exposure: DBA (greater than 99% pure) was administered to the animals in their

drinking water, mimicking a primary route of human exposure.[2][4]

Study Duration: The exposure period for the carcinogenicity studies was 2 years.[3]

Dose Levels:

Rats (F344/N): 0 (control), 50, 500, and 1000 mg/L.[4] These concentrations corresponded

to average daily doses of approximately 2, 20, and 40 mg/kg for males and 2, 25, and 45

mg/kg for females.[4]

Mice (B6C3F1): 0 (control), 50, 500, and 1000 mg/L.[4] These concentrations

corresponded to average daily doses of approximately 4, 45, and 87 mg/kg for males and

4, 35, and 65 mg/kg for females.[2][4]

3. Endpoint Evaluation:

Clinical Observation: Animals were observed twice daily for clinical signs of toxicity. Body

weight and water consumption were monitored regularly.[5]

Pathology: At the end of the 2-year study, a complete necropsy was performed on all

animals. Tissues from all major organs were collected, preserved in 10% neutral buffered

formalin, and processed for microscopic examination.[1][6]

Carcinogenicity Data
DBA administration resulted in a significant increase in tumor incidence at multiple sites in both

rats and mice.[3][5]

Table 1: Carcinogenicity of Dibromoacetic Acid in F344/N Rats (2-Year Drinking Water Study)
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Sex Organ/System Neoplasm
Dose Level
(mg/L)

Incidence

Male
Abdominal

Cavity

Malignant

Mesothelioma
0 0/50

50 1/50

500 5/50

1000 11/50

Female
Hematopoietic

System

Mononuclear

Cell Leukemia
0 10/50

50 16/50

500 19/50

1000 24/50

Source: Data synthesized from NTP Technical Report 537.[2][4][7]

Table 2: Carcinogenicity of Dibromoacetic Acid in B6C3F1 Mice (2-Year Drinking Water

Study)
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Sex Organ Neoplasm
Dose Level
(mg/L)

Incidence

Male Liver

Hepatocellular

Adenoma or

Carcinoma

0 28/50

50 40/50

500 47/50

1000 48/50

Male Liver Hepatoblastoma 0 0/50

50 3/50

500 20/50

1000 28/50

Male Lung

Alveolar/Bronchi

olar Adenoma or

Carcinoma

0 11/50

50 13/50

500 24/50

1000 23/50

Female Liver

Hepatocellular

Adenoma or

Carcinoma

0 10/50

50 14/50

500 38/50

1000 45/50

Source: Data synthesized from NTP Technical Report 537.[2][4][7]
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Visualizations: Experimental Workflow and
Mechanistic Pathways
The following diagrams illustrate the experimental design and the proposed molecular

mechanisms underlying DBA's carcinogenicity.
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Proposed Molecular Mechanisms

Cellular & Genetic Effects

Dibromoacetic Acid (DBA)
Exposure

Inhibition of
Glutathione S-transferase-zeta

(GSTζ)

Induction of
Oxidative Stress

DNA Hypomethylation
Peroxisome
Proliferation

Accumulation of
Toxic Intermediates

DNA Damage
(e.g., 8-OHdG)

Altered Gene Expression
(e.g., c-myc)

Cell Proliferation,
Mutation, Apoptosis Evasion

LEADS TO

CARCINOGENESIS
(Liver, Lung, Mesothelium)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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